2,3,4-Trimethyl-3-pentanol
2,3,4-Trimethyl-3-pentanol
2, 3, 4-Trimethyl-3-pentanol, also known as 1, 1-diisopropylethanol or fema 3903, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). 2, 3, 4-Trimethyl-3-pentanol is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2, 3, 4-Trimethyl-3-pentanol is a fruity tasting compound that can be found in alcoholic beverages and fruits. This makes 2, 3, 4-trimethyl-3-pentanol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
3054-92-0
VCID:
VC0156913
InChI:
InChI=1S/C8H18O/c1-6(2)8(5,9)7(3)4/h6-7,9H,1-5H3
SMILES:
CC(C)C(C)(C(C)C)O
Molecular Formula:
C8H18O
Molecular Weight:
130.23 g/mol
2,3,4-Trimethyl-3-pentanol
CAS No.: 3054-92-0
Reference Standards
VCID: VC0156913
Molecular Formula: C8H18O
Molecular Weight: 130.23 g/mol
| CAS No. | 3054-92-0 |
|---|---|
| Product Name | 2,3,4-Trimethyl-3-pentanol |
| Molecular Formula | C8H18O |
| Molecular Weight | 130.23 g/mol |
| IUPAC Name | 2,3,4-trimethylpentan-3-ol |
| Standard InChI | InChI=1S/C8H18O/c1-6(2)8(5,9)7(3)4/h6-7,9H,1-5H3 |
| Standard InChIKey | PLSMHHUFDLYURK-UHFFFAOYSA-N |
| SMILES | CC(C)C(C)(C(C)C)O |
| Canonical SMILES | CC(C)C(C)(C(C)C)O |
| Boiling Point | 156.5 °C |
| Density | d204 0.85 0.846-0.850 |
| Physical Description | Clear liquid; Fruity aroma |
| Description | 2, 3, 4-Trimethyl-3-pentanol, also known as 1, 1-diisopropylethanol or fema 3903, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). 2, 3, 4-Trimethyl-3-pentanol is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2, 3, 4-Trimethyl-3-pentanol is a fruity tasting compound that can be found in alcoholic beverages and fruits. This makes 2, 3, 4-trimethyl-3-pentanol a potential biomarker for the consumption of these food products. |
| Solubility | Soluble in heptane; insoluble in water Soluble (in ethanol) |
| Synonyms | 1,1-Diisopropylethanol; Diisopropylmethylcarbinol |
| PubChem Compound | 520484 |
| Last Modified | Nov 11 2021 |
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